Cas no 5008-72-0 (Butane, 2-(ethylthio)-)

• Product Name: Butane, 2-(ethylthio)-
• CAS No: 5008-72-0
• MF: C₆H₁₄S
• MW: 118.240360736847
• CID: 375063
• PubChem ID: 521270
• Update Time: 2025-04-19

Butane, 2-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• Butane, 2-(ethylthio)-
• ETHYL SEC-BUTYL SULFIDE
• 2-ethylsulfanyl-butane
• 4-Methyl-3-thiahexane
• 4-metyl-3-thiahexane
• Aethyl-dl-sek.-butyl-sulfid
• Aethyl-sec-butyl-sulfid
• ethyl-sec-butyl sulfide
• sec-butyl ethyl sulfide
• sec-butyl-ethyl-sulfane
• Sulfide,sec-butyl ethyl
• 2-(Ethylthio)butane
• FT-0635513
• sec-butyl(ethyl)sulfane
• NS00046397
• SCHEMBL2506346
• JFNGZXUPUVUYST-UHFFFAOYSA-N
• DTXSID401037391
• AKOS006229653
• Sulfide, sec-butyl ethyl
• s-butyl ethyl sulfide
• (1-Methylpropyl) ethyl sulfide
• 2-ethylsulfanylbutane
• Ethylsec-butylsulfide
• 5008-72-0

• Inchi： 1S/C6H14S/c1-4-6(3)7-5-2/h6H,4-5H2,1-3H3
• InChI Key： JFNGZXUPUVUYST-UHFFFAOYSA-N
• SMILES： S(CC)C(C)CC

Computed Properties

• Exact Mass: 118.08200
• Monoisotopic Mass: 118.081621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 4
• Complexity: 27.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.3
• XLogP3: 2.6

Experimental Properties

• Density: 0.831
• Melting Point: -96.69°C (estimate)
• Boiling Point: 133.65°C
• Flash Point: 36.3°C
• Refractive Index: 1.4451
• PSA: 25.30000
• LogP: 2.53800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers